sesamoside
sesamoside
Brand Name:
Vulcanchem
CAS No.:
117479-87-5
VCID:
VC0037891
InChI:
InChI=1S/C17H24O12/c1-16-10-15(28-14-9(21)8(20)7(19)6(3-18)27-14)26-4-5(13(23)25-2)17(10,24)11(22)12(16)29-16/h4,6-12,14-15,18-22,24H,3H2,1-2H3/t6-,7-,8+,9-,10-,11-,12+,14+,15+,16-,17+/m1/s1
SMILES:
CC12C3C(OC=C(C3(C(C1O2)O)O)C(=O)OC)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula:
C17H24O12
Molecular Weight:
420.4 g/mol
sesamoside
CAS No.: 117479-87-5
Main Products
VCID: VC0037891
Molecular Formula: C17H24O12
Molecular Weight: 420.4 g/mol
CAS No. | 117479-87-5 |
---|---|
Product Name | sesamoside |
Molecular Formula | C17H24O12 |
Molecular Weight | 420.4 g/mol |
IUPAC Name | methyl (1aR,1bS,2S,5aR,6R,6aS)-5a,6-dihydroxy-1a-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1b,2,6,6a-tetrahydrooxireno[1,2]cyclopenta[4,5-c]pyran-5-carboxylate |
Standard InChI | InChI=1S/C17H24O12/c1-16-10-15(28-14-9(21)8(20)7(19)6(3-18)27-14)26-4-5(13(23)25-2)17(10,24)11(22)12(16)29-16/h4,6-12,14-15,18-22,24H,3H2,1-2H3/t6-,7-,8+,9-,10-,11-,12+,14+,15+,16-,17+/m1/s1 |
Standard InChIKey | XZVXEPPPQBLGMQ-HISQCTEXSA-N |
Isomeric SMILES | C[C@@]12[C@H]3[C@@H](OC=C([C@]3([C@@H]([C@@H]1O2)O)O)C(=O)OC)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O |
SMILES | CC12C3C(OC=C(C3(C(C1O2)O)O)C(=O)OC)OC4C(C(C(C(O4)CO)O)O)O |
Canonical SMILES | CC12C3C(OC=C(C3(C(C1O2)O)O)C(=O)OC)OC4C(C(C(C(O4)CO)O)O)O |
Appearance | Powder |
Synonyms | sesamoside |
PubChem Compound | 3082856 |
Last Modified | Nov 11 2021 |
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